Cas no 1426290-97-2 ({[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride)

{[1-(3,4-Dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride is a synthetic organic compound featuring a tetrazole core substituted with a 3,4-dichlorophenyl group and an aminomethyl functionality. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and agrochemical applications. The presence of the tetrazole ring contributes to its potential as a bioisostere for carboxylic acids, improving metabolic stability and binding affinity in drug design. The dichlorophenyl moiety may impart selective biological activity, particularly in targeting specific enzymes or receptors. This compound is of interest in medicinal chemistry for its structural versatility and potential as an intermediate in the synthesis of bioactive molecules. Proper handling and storage are recommended due to its reactive functional groups.

{[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride structure

1426290-97-2 structure

Product Name:{[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

CAS No:1426290-97-2

MF:C₈H₈Cl₃N₅

MW:280.541617393494

MDL:MFCD24387592

CID:5576392

PubChem ID:72716163

Update Time:2025-10-31

{[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- {[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
- MDL： MFCD24387592
- Inchi： 1S/C8H7Cl2N5.ClH/c9-6-2-1-5(3-7(6)10)15-8(4-11)12-13-14-15;/h1-3H,4,11H2;1H
- InChI Key： IAPSHMQXFRTWLS-UHFFFAOYSA-N
- SMILES： C(C1=NN=NN1C1C=CC(Cl)=C(Cl)C=1)N.Cl

{[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D127596-100mg	{[1-(3,4-dichlorophenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride	1426290-97-2		100mg	$ 115.00	2022-06-05
TRC	D127596-500mg	{[1-(3,4-dichlorophenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride	1426290-97-2		500mg	$ 435.00	2022-06-05
TRC	D127596-1g	{[1-(3,4-dichlorophenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride	1426290-97-2		1g	$ 660.00	2022-06-05
Enamine	EN300-239614-0.05g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	0.05g	$587.0	2024-06-19
Enamine	EN300-239614-0.1g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	0.1g	$615.0	2024-06-19
Enamine	EN300-239614-0.25g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	0.25g	$642.0	2024-06-19
Enamine	EN300-239614-0.5g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	0.5g	$671.0	2024-06-19
Enamine	EN300-239614-1.0g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-239614-2.5g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-239614-5.0g	[1-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride	1426290-97-2	95%	5.0g	$2028.0	2024-06-19

{[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on {[1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

[1-(3,4-Dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1426290-97-2, commonly referred to as [1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential utility in drug development and advanced materials science.

[1-(3,4-Dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride is characterized by its tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The presence of the dichlorophenyl group at the 3 and 4 positions of the phenyl ring introduces significant electronic and steric effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of tetrazole derivatives, making them promising candidates for drug delivery systems.

The synthesis of [1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride typically involves a multi-step process that includes the formation of the tetrazole ring followed by functionalization with the dichlorophenyl group. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved yield but also reduced reaction times, aligning with the principles of green chemistry.

In terms of applications, [1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride has shown potential in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it particularly useful in lead optimization campaigns.

Recent research has also explored the use of this compound in materials science, particularly in the development of advanced polymers and coatings. The tetrazole moiety's inherent stability and reactivity make it suitable for applications requiring high thermal and chemical resistance. Additionally, its ability to participate in click chemistry reactions has opened new avenues for creating complex molecular architectures with tailored properties.

The toxicological profile of [1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride has been a subject of recent investigations. Studies indicate that while the compound exhibits moderate cytotoxicity in vitro, its systemic toxicity is relatively low when administered at therapeutic doses. These findings are crucial for its consideration in preclinical studies and subsequent clinical trials.

Looking ahead, the continued exploration of [1-(3,4-dichlorophenyl)-1H-tetrazol-5-yl]methylamine hydrochloride is expected to yield further insights into its potential applications. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in both its synthesis and application domains.